Cas no 1551362-85-6 (8-benzyl-3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 8-benzyl-3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 1551362-85-6
• Molecular Formula: C₁₃H₁₃F₃N₄
• Molecular Weight: 282.264332532883
• CID: 6005983
• PubChem ID: 24776573

8-benzyl-3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Properties

Names and Identifiers

• SSIPIQQKMYCMHD-UHFFFAOYSA-N
• 1551362-85-6
• 8-benzyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• SCHEMBL16762244
• 8-benzyl-3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine

• InChIKey： SSIPIQQKMYCMHD-UHFFFAOYSA-N
• Inchi： 1S/C13H13F3N4/c14-13(15,16)12-19-18-11-10(17-6-7-20(11)12)8-9-4-2-1-3-5-9/h1-5,10,17H,6-8H2
• SMILES： FC(C1=NN=C2C(CC3C=CC=CC=3)NCCN21)(F)F

Computed Properties

• Exact Mass: 282.10923092g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 282.10923092g/mol
• Heavy Atom Count: 20
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines